3-(Chloromethyl)-4-fluorothiophene

• IUPAC Name: 3-(chloromethyl)-4-fluorothiophene
• InChI: InChI=1S/C5H4ClFS/c6-1-4-2-8-3-5(4)7/h2-3H,1H2
• InChI Key: TZEKRBAGZVHEEI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CS1)F)CCl
• Molecular Formula: C5H4ClFS
• Molecular Weight: 150.60 g/mol

Description

The description of a chemical compound includes its molecular formula, structure, and other identifiers such as CAS number and IUPAC name.

Synthesis Analysis

The synthesis of a compound involves the procedures and conditions used to create it. This can include the reactants, catalysts, temperature, pressure, and other factors.

Molecular Structure Analysis

The molecular structure analysis involves understanding the arrangement of atoms in a molecule and the bonds between them.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

Physical properties include characteristics such as color, density, hardness, melting point, and boiling point. Chemical properties describe how a substance can change into a new substance.

Scientific Research Applications

Hyper Cross-Linked Polymers (HCPs)

Overview: Hyper Cross-Linked Polymers (HCPs) are a class of porous materials that have gained significant attention in recent years. They exhibit remarkable properties due to their high surface area, excellent porosity, and unique synthesis methods. Let’s explore their applications:

Applications::

• Water Treatment : HCPs can efficiently adsorb pollutants, heavy metals, and organic contaminants from water. .
• Gas Storage : HCPs can store gases such as hydrogen, methane, and carbon dioxide. .
• Super-Capacitors : HCPs serve as electrode materials in super-capacitors due to their high surface area and charge storage capacity. .
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• Catalysis : HCPs act as catalyst supports, providing a large surface area for catalytic reactions. .
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5-(Chloromethyl)-4H,7H-pyrazolo [1,5-a]pyrimidin-7-one

Overview: This compound is of interest for its potential biological applications. Let’s explore:

Applications::

• In-Vitro Studies : Researchers use this compound in controlled laboratory settings to study its interactions with cells or tissues. .

Multidentate Ligands with Tethered Pyridyl Groups

Overview: These ligands mimic natural metalloenzymes and play a crucial role in bioinorganic chemistry. Let’s dive into their applications:

Applications::

• Bioinorganic Metalloenzymes : These ligands imitate the coordination motifs found in natural enzymes. .

Fluorescent Probes

Overview: Fluorescent probes are essential tools for visualizing biological processes. Let’s explore their applications:

Applications::

• Biological Imaging : Fluorescent probes allow researchers to visualize cellular structures, protein localization, and dynamic processes. .
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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the atomic or molecular level to produce a certain effect.

Safety and Hazards

This involves understanding the potential risks associated with handling or exposure to the compound. It includes toxicity, flammability, and precautions to be taken while handling the compound.

Future Directions

Future directions could involve potential applications or areas of research for the compound. This could be based on its properties or reactions.